2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methyl]-6-(2,5-dimethylphenyl)pyridazin-3-one
• InChI: InChI=1S/C19H16ClFN2O/c1-12-6-7-13(2)14(10-12)18-8-9-19(24)23(22-18)11-15-16(20)4-3-5-17(15)21/h3-10H,11H2,1-2H3
• InChI Key: GIXUTTQGVXDIJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN(C(=O)C=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H16ClFN2O
• Molecular Weight: 342.8 g/mol
• Solubility: 0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone is a chemical compound that belongs to the pyridazinone family. It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone is not fully understood. However, it has been reported to act through multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammation. It also modulates various signaling pathways, such as PI3K/Akt and MAPK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been reported to exert various biochemical and physiological effects. It inhibits the activity of various enzymes, including topoisomerase and cyclooxygenase-2, which are involved in DNA replication and inflammation, respectively. It also modulates the expression of various genes involved in cell proliferation, apoptosis, and inflammation. Physiologically, it has been reported to reduce tumor growth, inflammation, and neuronal cell death.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone is its high potency against cancer cell lines and anti-inflammatory activity. It is also relatively easy to synthesize in the laboratory. However, its limitations include its poor solubility in aqueous solutions, which makes it challenging to administer in vivo. It also has potential toxicity, which needs to be thoroughly investigated before its clinical application.

Future Directions

There are several future directions for the research of 2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone. Firstly, further studies are required to elucidate its exact mechanism of action and signaling pathways involved. Additionally, its potential toxicity needs to be thoroughly investigated to ensure its safe clinical application. Furthermore, its efficacy in combination with other chemotherapeutic agents needs to be evaluated. Finally, its potential therapeutic applications in other diseases, such as cardiovascular and metabolic disorders, need to be explored.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various diseases. Its synthesis method is relatively simple, and it has shown high potency against cancer cell lines and anti-inflammatory activity. However, its potential toxicity and poor solubility need to be addressed before its clinical application. Further research is required to elucidate its exact mechanism of action and signaling pathways involved, its efficacy in combination with other chemotherapeutic agents, and its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone involves the reaction of 2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl) pyridine with hydrazine hydrate in the presence of acetic acid. The reaction takes place under reflux conditions, and the product is obtained in high yield and purity.

Scientific Research Applications

2-(2-chloro-6-fluorobenzyl)-6-(2,5-dimethylphenyl)-3(2H)-pyridazinone has shown potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been reported to exhibit anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer. It also possesses anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has shown neuroprotective effects by reducing neuronal cell death and improving cognitive function.